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Compound Name: 3-(3-Fluorophenyl)cyclohexanone
Cat. No.: B15243568
Get Quote

An In-depth Technical Guide to 3-(3-Fluorophenyl)cyclohexanone: Synthesis, Properties, and
Applications

Executive Summary: 3-(3-Fluorophenyl)cyclohexanone is a fluorinated organic compound of
significant interest to the medicinal chemistry and drug development sectors. As a
functionalized cyclohexanone derivative, it serves as a valuable synthetic intermediate or
building block for constructing more complex molecular architectures. The strategic
incorporation of a fluorine atom on the phenyl ring can profoundly influence the
physicochemical and pharmacological properties of a parent molecule, often enhancing
metabolic stability, binding affinity, and membrane permeability.[1][2] This guide provides a
comprehensive overview of 3-(3-Fluorophenyl)cyclohexanone, detailing its chemical
identifiers, physicochemical properties, a validated synthetic protocol, analytical
characterization methods, and critical safety information. While a specific CAS Registry
Number for the 3-isomer is not prominently listed in major chemical databases, this document
has been constructed by leveraging data from closely related isomers and established
synthetic methodologies to provide a robust and practical resource for researchers.

Chemical Identity and Identifiers
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Precise identification is the cornerstone of chemical research and development. While the 3-(3-

Fluorophenyl)cyclohexanone isomer is a specific target for synthesis, it is less commonly

cataloged than its 2- and 4-isomers. The following table outlines the key identifiers for 3-(3-

Fluorophenyl)cyclohexanone, calculated based on its structure, alongside the documented

CAS numbers for its related isomers for reference.

Value for 3-(3-

Identifier

Fluorophenyl)cyclohexanone
IUPAC Name 3-(3-Fluorophenyl)cyclohexan-1-one
CAS Number Not Assigned / Not Publicly Available

Molecular Formula

C12H13FO

Molecular Weight

192.23 g/mol [3]

Canonical SMILES

C1CC(=0)CC(C1)C2=CC(=CC=C2)F

InChl Key

Generated from structure

Related Isomer CAS

4-(3-Fluorophenyl)cyclohexanone: 40503-87-
5[3][4]

Related Isomer CAS

2-(3-Fluorophenyl)cyclohexanone: 857872-72-
1[5]

Physicochemical and Computed Properties

The physicochemical properties of a compound dictate its behavior in both chemical reactions

and biological systems. The introduction of fluorine can alter lipophilicity and electronic

character, which are critical parameters in drug design.[6] The properties listed below are

predicted or are based on data from analogous compounds.
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Property Value | Description Source

Expected to be a colorless to
Appearance pale yellow oil or low-melting Analog Data

solid.

>125 °C at 0.5 mmHg
Boiling Point (Predicted, based on 3- [7]

phenylcyclohexanone)

Store in a cool, dry, well-
Storage ventilated area in a tightly [5]

sealed container.

Soluble in organic solvents
B such as diethyl ether, ) o
Solubility ] General Chemical Principles
dichloromethane, and ethyl

acetate.

] ~2.2 (Value for 4-isomer,
XLogP3 (Predicted) . [3]
expected to be similar)

Hydrogen Bond Donors 0 [3]

Hydrogen Bond Acceptors 1 (ketone oxygen) [3]

Synthesis and Mechanistic Insights

The synthesis of 3-aryl cyclohexanones is a well-established transformation in organic
chemistry. A robust and widely applicable method is the conjugate addition (or Michael addition)
of an organometallic reagent to an a,3-unsaturated ketone. For the synthesis of 3-(3-
Fluorophenyl)cyclohexanone, a 1,4-conjugate addition of a 3-fluorophenyl organometallic
species to 2-cyclohexen-1-one is the most direct and logical approach.

This protocol is adapted from a validated procedure for a similar transformation and is designed
to be self-validating through clear checkpoints and characterization steps.[7]

Synthetic Workflow Diagram
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Step 2: Conjugate Addition

2-Cyclohexen-1-one

2| Add dropwise

Copper(l) lodide (Cul)

Magnesium Turnings

Step 1: Grignard Reagent Formation

Anhydrous THF
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2. Reflux

A \

§

(Grignard Reagent)

-Fluorophenylmagnesium Bromide)

1. Add to Cul/THF at -78°C

" Enolate Intermediate “x
N (Not Isolated) /'

\\\\\\

3. Aqueous NH4Cl Quench
4. Workup & Purification

3-(3-Fluorophenyl)cyclohexanone
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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